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Compound of Interest

Compound Name: Chromous iodide

Cat. No.: B13812784

Get Quote

This guide provides crucial safety and logistical information for laboratory professionals

handling Chromium (III) Iodide (CrI₃). It offers procedural steps for safe operation, emergency

response, and proper disposal. Note: The term "Chromous" typically refers to Chromium (II).

However, safety data is most readily available for Chromium (III) Iodide, which is addressed

herein.

Hazard Identification and Personal Protective
Equipment (PPE)
Chromium (III) Iodide is harmful if swallowed, inhaled, or comes into contact with skin.[1] It

causes severe skin burns and serious eye damage.[1] Therefore, strict adherence to PPE

protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Type of Protection
Specific Requirements &
Recommendations

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields or chemical safety glasses.[1][2] A face

shield is also recommended.[1]

Skin Protection

Wear nitrile or rubber gloves.[1] A complete

chemical-resistant suit is advised for

comprehensive protection.[1] Fire/flame

resistant and impervious clothing should also be

worn.[2]

Respiratory Protection

Use an approved respirator, particularly if dust

or aerosols may be generated.[1] If exposure

limits are exceeded or irritation is experienced, a

full-face respirator is necessary.[2]

General Body Protection

A lab coat that covers to the knees is a minimum

requirement.[3] For handling pyrophoric

materials or when open flames are present, a

flame-resistant (FR) lab coat over 100% cotton

clothing is required.[3]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk and maintain

chemical stability.

Handling Procedures:

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.[1][2][4][5]

Avoid all personal contact, including inhalation and contact with skin and eyes.[5]

Do not eat, drink, or smoke in areas where Chromium (III) Iodide is handled.[5]
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Wash hands thoroughly after handling the chemical, before breaks, and at the end of the

workday.[4]

Use non-sparking tools to prevent ignition.[2]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly sealed and store in the original container.[4][5]

The recommended storage temperature is between 15-30°C.[1]

Store away from incompatible materials and foodstuffs.[5]

Table 2: Emergency and First Aid Procedures

Exposure Route First Aid Response

Inhalation

Move the person to fresh air and keep them at

rest. If breathing is difficult, administer oxygen. If

the person is not breathing, give artificial

respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected area with plenty of soap

and water for at least 15 minutes.[4] Seek

medical assistance if irritation persists.[1]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to lift the eyelids.[1] Remove contact

lenses if present and easy to do.[1] Get

immediate and competent medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[2] Seek immediate medical

assistance and call a poison control center.[1]
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Spill and Disposal Plan
A clear plan for accidental spills and waste disposal is essential for laboratory safety and

environmental protection.

Accidental Release Measures:

Evacuate: Clear the area of all personnel and move upwind.[5]

Ventilate: Ensure the area has adequate ventilation.[1]

Contain: Prevent the spillage from entering drains or waterways.[1]

Clean-up: For minor spills, use dry clean-up procedures to avoid generating dust.[5] Sweep

up the material and place it in a suitable, labeled container for disposal.[1][5] Using vacuum

equipment for collection is also an option where practical.[4]

Decontaminate: After clean-up, decontaminate and launder all protective clothing and

equipment before reuse.[5]

Waste Disposal:

Dispose of waste material in accordance with local, state, or national legislation.[4]

The material can be sent to a licensed chemical destruction plant or disposed of via

controlled incineration with flue gas scrubbing.[2]

Do not mix with other waste; keep chemicals in their original containers for disposal.

Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,

or punctured to be made unusable before disposal in a sanitary landfill.[2]

Diagram 1: Workflow for Handling Chromium (III) Iodide
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6. Disposal
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Spill Response
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First Aid
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Caption: A logical workflow for the safe handling of Chromium (III) Iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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